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Compound of Interest

Compound Name: D-Leucine-N-fmoc-d10

Cat. No.: B12408388 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for D-Leucine-N-fmoc-d10, a deuterated, Fmoc-protected

amino acid commonly used in peptide synthesis.

Personal Protective Equipment (PPE)
While Fmoc-protected amino acids are generally not classified as hazardous substances, it is

crucial to handle them with care to minimize exposure.[1] The following personal protective

equipment is recommended to ensure user safety and prevent contamination.
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PPE Item Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles conforming to OSHA

or EN166 standards.[2]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[1][3]

Prevents skin contact with the

chemical.

Body Protection

Laboratory coat.[1] For larger

quantities or risk of splashing,

a disposable gown is

preferred.

Protects clothing and skin from

contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A dust mask or

particle filter may be used if

generating dust.

Prevents inhalation of fine

particles.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational workflow is critical for safety and experimental integrity.

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including a designated waste container, readily accessible.

Weighing and Dispensing:

Handle the solid compound in a well-ventilated area. If there is a risk of generating dust,

use a fume hood.

Use a spatula or other appropriate tool to carefully transfer the solid. Avoid creating dust.

Close the container tightly after use.

In Solution: When preparing solutions, for example, for Fmoc deprotection which often

involves solvents like dimethylformamide (DMF) and bases like piperidine, all handling of
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liquids should be performed in a fume hood.

Post-Handling:

Clean the work area thoroughly after use.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan: Waste Management
Proper disposal of D-Leucine-N-fmoc-d10 and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Unused or waste D-Leucine-N-fmoc-d10 should be disposed of as chemical waste.

Place the solid waste in a designated and clearly labeled hazardous waste container. The

label should include the full chemical name and "Hazardous Waste".

Do not mix with general laboratory trash.

Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing

paper, and pipette tips, should be disposed of as contaminated waste in the same

designated hazardous waste container.

Empty product containers should also be disposed of as chemical waste.

Liquid Waste:

Solutions containing D-Leucine-N-fmoc-d10, such as reaction mixtures from peptide

synthesis, should be collected in a labeled hazardous waste container for liquid chemical

waste.

Follow your institution's specific procedures for the disposal of chemical waste.
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Experimental Workflow for Safe Handling
Preparation

Handling

Post-Handling

Disposal

1. Prepare Clean Work Area

2. Don Appropriate PPE

3. Prepare Labeled Waste Container

4. Weigh Solid in Ventilated Area

5. Prepare Solution (if needed) in Fume Hood

6. Clean Work Area

7. Wash Hands Thoroughly

8. Dispose of Solid Waste

9. Dispose of Contaminated Materials

10. Dispose of Liquid Waste
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Caption: Workflow for the safe handling and disposal of D-Leucine-N-fmoc-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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